1-(Chloromethyl)-4-fluoro-2-methylbenzene
Cat. No. B3387285
M. Wt: 158.6 g/mol
InChI Key: BQQAXQSWBZWPAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:15][CH2:16][Cl:17].[F:1][c:2]1[cH:3][c:4]([CH3:10])[c:5]([CH2:8][OH:9])[cH:6][cH:7]1.[S:11]([Cl:12])([Cl:13])=[O:14]>>[F:1][c:2]1[cH:3][c:4]([CH3:10])[c:5]([CH2:8][Cl:13])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(F)ccc1CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1cc(F)ccc1CCl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
